Divinylbenzene

• IUPAC Name: 1,2-bis(ethenyl)benzene
• InChI: InChI=1S/C10H10/c1-3-9-7-5-6-8-10(9)4-2/h3-8H,1-2H2
• InChI Key: MYRTYDVEIRVNKP-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=CC=C1C=C
• Molecular Formula: C10H10, Array
• DSSTOX Substance ID: DTXSID30110005
• Molecular Weight: 130.19 g/mol
• Physical Description: Divinyl benzene appears as a water-white to straw colored liquid. Slightly less dense than water and insoluble in water. Vapors may be toxic. Used in making rubber., Liquid, Pale, straw-colored liquid; [NIOSH], Solid; [Sigma-Aldrich MSDS], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Pale, straw-colored liquid.
• Boiling Point: 383 °F at 760 mmHg (NTP, 1992), 392 °F (200 °C), Water-white liquid; easily polymerized; boiling point: 199.5 °C; freezing point: -66.90 °C; viscosity: 1.09 cP @ 20 °C; soluble in methanol, ether /m-Divinylbenzene/, Boiling point: 178.5 °C; insoluble in water, slightly soluble in alcohol, ether; conversion factor: 5.33 mg/ cu m = 1 ppm /o-Divinylbenzene/, Boiling point: 83.6 °C; slightly soluble in alcohol, ether; conversion factor: 5.33 mg/ cu m = 1 ppm /p-Divinylbenzene/, 195 °C, 392 °F
• Flash Point: 143 °F (NTP, 1992), 143 °F, 169 °F (76 °C) (open cup), 57 °C (Cleveland open-cup) /DVB-22/, 74 °C (Cleveland open-cup) /DVB-55/, 76 °C o.c., 169 °F (open cup), (oc) 169 °F
• Solubility: less than 1 mg/mL at 64 °F (NTP, 1992), Water solubility: 20 mg/l; log Kow: 4.15 /m-Divinylbenzene/, Water solubility: 8.2 mg/l; log Kow: 4.18 /p-Divinylbenzene/, In water, 52 mg/l @ 25 °C /Estimated/, Solubility in water: none, 0.005%
• Density: 0.93 (NIOSH, 2023) - Less dense than water; will float, Vapor density: 4.48 (air=1); vapor pressure: 1 mm Hg; conversion factor: 5.33 mg/ cu m = 1 ppm /m-Divinylbenzene/, Relative density (water = 1): 0.9, 0.93
• Vapor Density: Relative vapor density (air = 1): 4.48
• Vapor Pressure: 0.7 mmHg (NIOSH, 2023), 0.7 [mmHg], VP: 0.579 mm Hg @ 25 °C /m-Divinylbenzene/ /Extrapolated/, 0.579 mm Hg @ 25 °C /meta-isomer/, Vapor pressure, Pa at 32.7 °C: 133, 0.7 mmHg
• Impurities: THE COMMERCIAL FORM /OF VINYLSTYRENE/ CONTAINS THE 3 ISOMERIC FORMS TOGETHER WITH ETHYLVINYLBENZENE & DIETHYLBENZENE.
• Color/Form: Pale, straw-colored liquid.
• CAS RN: 1321-74-0, 91-14-5, 9003-69-4
• Melting Point: -125 °F (NTP, 1992), Freezing point: -88 °F (-67 °C), -66.9 - -52 °C, -125 °F, -88 °F

Description

Divinylbenzene (DVB) is a chemical compound that is widely used in scientific research applications. It is a colorless liquid that is insoluble in water but soluble in most organic solvents. DVB is a cross-linking agent that is commonly used in the synthesis of polymers, resins, and other materials. Its unique properties make it an essential component in many industrial and laboratory applications.

Scientific Research Applications

• Food Chemistry and Aroma Analysis : DVB is used in the extraction of aroma-active monoterpenes in berries. Solid-phase microextraction with divinylbenzene-carboxen-polydimethylsiloxane fiber offers high recovery and good repeatability, making it valuable for food industry researchers (Chmiel, Kupska, Wardencki, & Namieśnik, 2017).

• Organic Chemistry : In the synthesis of this compound derivatives, palladium-catalyzed meta-C-H olefination of sulfone-based arenes has been reported. This method provides a novel route for the synthesis of complex organic compounds (Bera, Maji, Sahoo, & Maiti, 2015).

• Chromatography : DVB is employed in the preparation of alkyl methacrylate monoliths for capillary liquid chromatography. Its use in stationary phases enhances the separation of aromatic compounds due to π-π interactions (Lin, Wang, & Fuh, 2016).

• Polymer Science : DVB is used in the creation of polypropylene/polystyrene nanoblends, helping to stabilize the morphology of these blends during melt processing, which is significant for material science applications (Yao, Wang, Guo, & Yu, 2013).

• Catalysis : It's utilized in the preparation of a porous copolymer as a support for palladium nanoparticles, enhancing the activity in Suzuki-Miyaura reactions under specific conditions (Yu, Hu, Chen, Xu, Zhang, & Huang, 2011).

• Material Science : Studies have focused on the morphology of mesoporous DVB polymers, which exhibit unique properties like high surface areas and foam-like morphology, applicable in various scientific fields (Sterchele, Centomo, Zecca, Hanková, & Jeřábek, 2014).

• Environmental Analysis : DVB-based hydrophilic-lipophilic balanced magnetic nanoparticles have been developed for the extraction of pollutants from environmental water samples. These nanoparticles can extract both polar and nonpolar analytes efficiently (He, Wang, Liu, & Zhou, 2014).

Mechanism of Action

Target of Action

Divinylbenzene (DVB) is an organic compound with the chemical formula C6H4(CH=CH2)2 . It is related to styrene (vinylbenzene, C6H5−CH=CH2) by the addition of a second vinyl group . The primary targets of DVB are the molecules that it interacts with during the polymerization process. It is used in producing cross-linked polymers .

Mode of Action

DVB, along with styrene as a co-monomer, is used in producing cross-linked polymers . The double bonds in the vinyl groups of DVB can open and react with other molecules, forming a polymer chain. This process is known as polymerization. High concentrations of DVB can lead to the formation of popcorn polymers .

Biochemical Pathways

The key biochemical pathway involved in the action of DVB is the polymerization process. DVB and styrene react to form the copolymer styrene-divinylbenzene, S-DVB or Sty-DVB . The resulting cross-linked polymer is mainly used for the production of ion exchange resin and Merrifield resins for peptide synthesis .

Pharmacokinetics

For example, DVB is a pale, straw-colored liquid with a density of 0.914 g/mL . It is insoluble in water but soluble in ethanol and ether .

Result of Action

The primary result of DVB’s action is the formation of cross-linked polymers. These polymers have a variety of applications, including the production of ion exchange resins and Merrifield resins for peptide synthesis . The cross-linking process gives the polymers their unique properties, such as high stability and resistance to degradation.

Action Environment

The action of DVB is influenced by environmental factors such as temperature and the presence of other chemicals. For example, the polymerization process requires specific conditions, including a certain temperature range and the presence of a catalyst . Additionally, DVB is a flammable liquid, and its handling and storage require careful consideration of safety measures .

Q & A

Q1: What makes divinylbenzene a key component in polymer synthesis?

A1: this compound acts as a cross-linker in polymerization reactions due to its two reactive vinyl groups. These groups can participate in polymerization with other monomers like styrene, forming cross-links between polymer chains. [, , ]

Q2: How does the concentration of this compound affect the properties of styrene-divinylbenzene copolymers?

A2: Increasing the this compound concentration generally leads to a higher degree of cross-linking in the resulting copolymer. This results in increased rigidity, enhanced thermal stability, and reduced swelling in solvents. [, ]

Q3: What role do diluents play in the synthesis of porous styrene-divinylbenzene copolymers?

A3: Diluents like cyclohexane, cyclohexanol, and cyclohexanone are crucial in creating porous structures within styrene-divinylbenzene copolymers. The choice and concentration of the diluent significantly impact the pore size distribution and surface area of the resulting material. [, ]

Q4: Can you describe the different pore structures observed in styrene-divinylbenzene copolymers and their origins?

A4: Styrene-divinylbenzene copolymers can exhibit hierarchical porosity with three distinct pore sizes:

• Large pores (500-10,000+ Å): Exist between aggregates, influenced by diluent amount and polymerization conditions. []

Q5: How does the isomeric form of this compound (meta or para) influence the pore structure of the resulting polymers?

A5: The choice of meta-divinylbenzene or para-divinylbenzene can lead to differences in pore size distribution. Polymers synthesized with 2-ethylhexanoic acid as a porogen show a significant shift towards a bimodal pore size distribution when using meta-divinylbenzene compared to para-divinylbenzene. []

Q6: What are some applications of this compound-based polymers in separation science?

A6: this compound-based polymers are utilized in various separation techniques due to their controllable pore structure and surface chemistry. Applications include:

• Ion-exchange chromatography: Sulfonated styrene-divinylbenzene resins are widely used for separating ions based on charge differences. [, ]
• Solid-phase extraction: Hydrophobic styrene-divinylbenzene resins, or those functionalized with polar groups, are used to extract and concentrate analytes from complex matrices. [, ]
• Size-exclusion chromatography: Porous styrene-divinylbenzene particles can be tailored to separate molecules based on their size. []

Q7: How can this compound-based polymers be modified to enhance their selectivity for specific applications?

A7: Surface functionalization is key to tuning the selectivity of this compound-based polymers. This can be achieved by:

• Introducing specific functional groups: Chloromethylation followed by further reactions allows the incorporation of various functional groups like amines, thiols, or carboxylic acids, tailoring the material for specific interactions with target molecules. [, ]
• Grafting polymer chains: Grafting hydrophilic polymers like poly(ethylene glycol) onto the surface can enhance biocompatibility and reduce nonspecific adsorption in biological applications. []
• Imprinting techniques: Molecular imprinting creates specific recognition sites for target molecules by using a template molecule during the polymerization process. []

Q8: What are the advantages of using this compound-based magnetic nanocomposites in separation and extraction processes?

A8: Magnetic styrene-divinylbenzene nanocomposites offer several advantages:

• Easy separation: The magnetic core allows for easy separation of the material from the treated solution using an external magnetic field. [, ]

Q9: How does the incorporation of nanoparticles, like silver, influence the properties and applications of this compound-based materials?

A9: Incorporating silver nanoparticles into poly(styrene-co-divinylbenzene) microspheres can impart catalytic properties. These composite materials have shown excellent catalytic activity in the degradation of methylene blue, making them promising for environmental remediation applications. []

Q10: Can you describe the use of this compound-based materials in immobilizing enzymes?

A10: this compound-based polymers, specifically partially porous poly(styrene-divinylbenzene) particles, can be used as supports for enzyme immobilization. For example, lipase from Candida rugosa has been immobilized on these particles, exhibiting improved thermal stability and altered enzymatic activity compared to the free enzyme. []

Q11: How are this compound-based polymers used in microencapsulation for heat storage applications?

A11: Poly(this compound) microcapsules containing phase-change materials like octadecane have been investigated for heat storage. The polymer shell provides structural integrity and thermal stability, while the encapsulated octadecane undergoes phase transitions, absorbing and releasing heat. The size and morphology of these microcapsules influence their heat storage capacity and thermal properties. [, ]

Q12: What spectroscopic techniques are commonly employed to characterize this compound and its polymers?

A12: Various spectroscopic methods are crucial for structural analysis:

• Nuclear Magnetic Resonance (NMR): Provides information about the structure, composition, and monomer ratios in this compound copolymers. [, ]
• Infrared Spectroscopy (IR): Identifies functional groups and analyzes the chemical bonds present in this compound and its polymers. [, ]
• Mass Spectrometry (MS): Determines the molecular weight and provides structural information about this compound and its derivatives. []

Q13: What are some challenges and considerations in modeling the polymerization of this compound using computational methods?

A13: Modeling this compound polymerization is complex due to factors like:

• Cross-linking: Accurately simulating the formation of cross-links and their impact on polymer properties is challenging. [, ]
• Multiple isomers: The presence of this compound isomers with different reactivities adds complexity to the modeling process. []

Q14: What are some emerging areas of research involving this compound-based materials?

A14: Current research trends include:

• Creating sustainable and biodegradable alternatives: Exploring the use of renewable resources and developing biodegradable this compound-based materials to minimize environmental impact. []

Q15: What are some considerations for the sustainable use and disposal of this compound-based materials?

A15: Addressing the environmental impact of these materials requires:

• Developing recyclable this compound-based polymers: Designing materials that can be easily depolymerized or reprocessed to reduce waste generation. []
• Assessing and mitigating potential risks: Evaluating the environmental fate and toxicity of this compound-based materials to minimize any negative ecological impact. []